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Compound of Interest

Compound Name: Baicalin methyl ester

Cat. No.: B1631974

For researchers, scientists, and drug development professionals, this document provides a
comprehensive technical overview of Baicalin methyl ester, a flavonoid derivative with
potential therapeutic applications. Due to the limited availability of specific data for Baicalin
methyl ester, this guide contextualizes its known properties with the more extensively studied
parent compounds, baicalin and baicalein.

Chemical and Physical Properties

Baicalin methyl ester is the methyl ester derivative of baicalin, a major flavonoid glycoside
isolated from the roots of Scutellaria baicalensis Georgi[1][2]. The addition of a methyl ester
group can potentially alter the physicochemical properties of the parent molecule, such as its
solubility and bioavailability[3].
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Property Value Source
CAS Number 82475-03-4 [3]
Molecular Formula C22H20011 [3]
Molecular Weight 460.39 g/mol [3]

Yellow to light yellow
Appearance ] ] [4]
crystalline solid

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1][2]
Acetate, DMSO, Acetone

Biological Activity and Mechanism of Action

The primary and most specifically documented biological activity of Baicalin methyl ester is its
inhibitory effect on the Avian Myeloblastosis Virus (AMV) reverse transcriptase[1][5][6]. While
direct, in-depth studies on the mechanisms of action for Baicalin methyl ester are scarce,
some supplier data suggests it may disrupt the NF-kB pathway and possess antioxidant
properties[3].

Antiviral Activity

A study investigating the effects of various flavonoids on AMV reverse transcriptase identified
Baicalin methyl ester as an inhibitor[1][6].

Compound Target Activity Value

Avian Myeloblastosis
Baicalin methyl ester Virus (AMV) Reverse ICso 35 - 200 pM[1][6]

Transcriptase

Avian Myeloblastosis
Baicalein Virus (AMV) Reverse ICso0 35 - 200 uM[1][6]

Transcriptase

Experimental Protocol: AMV Reverse Transcriptase Inhibition Assay

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.biosynth.com/p/HDA47503/82475-03-4-baicalin-methyl-ester
https://www.biosynth.com/p/HDA47503/82475-03-4-baicalin-methyl-ester
https://www.biosynth.com/p/HDA47503/82475-03-4-baicalin-methyl-ester
https://www.researchgate.net/figure/Predicted-ADME-Tox-features-of-baicalein-baicalin-wogonin-norwogonin-and-oroxylin-A_tbl3_346993950
https://www.targetmol.com/compound/baicalin%20methyl%20ester
https://www.biocrick.com/Baicalin-methyl-ester-BCN3252.html
https://www.benchchem.com/product/b1631974?utm_src=pdf-body
https://www.targetmol.com/compound/baicalin%20methyl%20ester
https://pubmed.ncbi.nlm.nih.gov/38377733/
https://www.chemfaces.com/natural/Baicalin-methyl-ester-CFN92283.html
https://www.benchchem.com/product/b1631974?utm_src=pdf-body
https://www.biosynth.com/p/HDA47503/82475-03-4-baicalin-methyl-ester
https://www.benchchem.com/product/b1631974?utm_src=pdf-body
https://www.targetmol.com/compound/baicalin%20methyl%20ester
https://www.chemfaces.com/natural/Baicalin-methyl-ester-CFN92283.html
https://www.targetmol.com/compound/baicalin%20methyl%20ester
https://www.chemfaces.com/natural/Baicalin-methyl-ester-CFN92283.html
https://www.targetmol.com/compound/baicalin%20methyl%20ester
https://www.chemfaces.com/natural/Baicalin-methyl-ester-CFN92283.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While a detailed, step-by-step protocol specifically for Baicalin methyl ester is not available in
the cited literature, the general methodology for the AMV reverse transcriptase inhibition assay
is as follows[1][6]:

o Enzyme and Substrate Preparation: Purified Avian Myeloblastosis Virus reverse
transcriptase is used as the enzyme. The template-primer is either (rA)n-p(dT)12-18 or (rC)n-
p(dG)12-18. The substrate is a mixture of deoxynucleotide triphosphates (dNTPs), including
a radiolabeled dNTP for detection.

« Inhibitor Preparation: Baicalin methyl ester is dissolved in a suitable solvent, such as
DMSO, to create a stock solution. Serial dilutions are then prepared to test a range of
concentrations.

e Reaction Mixture: The reaction is typically carried out in a buffer solution containing the
enzyme, template-primer, dNTPs (with the radiolabel), and the test compound (Baicalin
methyl ester) or vehicle control.

 Incubation: The reaction mixture is incubated at a specific temperature (e.g., 37°C) for a
defined period to allow for DNA synthesis.

o Termination and Precipitation: The reaction is stopped, and the newly synthesized
radiolabeled DNA is precipitated, often using trichloroacetic acid (TCA).

o Quantification: The precipitated DNA is collected on a filter, and the amount of incorporated
radioactivity is measured using a scintillation counter.

o Data Analysis: The percentage of inhibition at each concentration of Baicalin methyl ester
is calculated relative to the control. The ICso value is then determined from the dose-
response curve.
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AMYV Reverse Transcriptase Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Baicalin Methyl Ester (CAS: 82475-03-4): A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631974#baicalin-methyl-ester-cas-number-82475-
03-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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